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Compound of Interest

Compound Name: Vinyl butyrate

Cat. No.: B105384 Get Quote

An In-depth Technical Guide to Vinyl Butyrate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of vinyl butyrate, a significant

chemical intermediate. The document details its molecular characteristics, physicochemical

properties, and established synthesis protocols, presenting quantitative data in a clear, tabular

format for ease of reference and comparison. Furthermore, it includes detailed experimental

methodologies and visual representations of its molecular structure and a common synthesis

workflow to support research and development activities.

Molecular Formula and Structure
Vinyl butyrate, also known as butanoic acid, ethenyl ester, is an organic compound classified

as a vinyl ester.[1][2][3] It is formed from butyric acid and vinyl alcohol.[1] The molecular and

structural identifiers are summarized below.

Molecular Formula: C₆H₁₀O₂[1][2][3][4]

Linear Formula: CH₃CH₂CH₂COOCH=CH₂

SMILES: CCCC(=O)OC=C

InChI Key: MEGHWIAOTJPCHQ-UHFFFAOYSA-N[1][2][3]

CAS Registry Number: 123-20-6[1][2][3]
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The structure of vinyl butyrate consists of a butyryl group attached to a vinyl group through an

ester linkage.
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Caption: Molecular Structure of Vinyl Butyrate.

Physicochemical Properties
Vinyl butyrate is a colorless liquid characterized by a fruity odor.[1] It is less dense than water

and its vapors are heavier than air.[5] It is highly flammable and slightly soluble in water, but

soluble in organic solvents like ethanol and ether.[1][5][6] The key quantitative properties are

detailed in the table below.

Property Value Reference(s)

Molecular Weight 114.14 g/mol [2]

Density 0.899 g/mL at 20 °C

Boiling Point 115-116 °C at 760 mmHg [6][7]

Melting Point -116.7 °C [6]

Flash Point 20 °C (68 °F) - closed cup

Vapor Pressure
15.57 mmHg at 25 °C

(estimated)
[6]

Refractive Index (n20/D) 1.410

Water Solubility
3649 mg/L at 25 °C

(estimated)
[6]

logP (Octanol/Water) 1.648 (estimated) [6]
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Experimental Protocols
Vinyl butyrate is commonly synthesized through esterification or transesterification reactions.

A widely used laboratory and industrial method is the transesterification of butyric acid with

vinyl acetate.

Protocol: Synthesis of Vinyl Butyrate via Transesterification

This protocol describes the synthesis of vinyl butyrate by reacting vinyl acetate with butyric

acid. The vinyl group from vinyl acetate is transferred to butyric acid, making this an efficient

route.

Materials:

Butyric acid

Vinyl acetate

Sulfuric acid (H₂SO₄) or other suitable acid catalyst

Reaction vessel with reflux condenser and heating mantle

Magnetic stirrer

Separatory funnel

Distillation apparatus

Methodology:

Reaction Setup: In a clean, dry reaction vessel equipped with a reflux condenser and

magnetic stirrer, add butyric acid and a molar excess of vinyl acetate (e.g., a 1:1.2 molar

ratio of acid to vinyl acetate).

Catalysis: Carefully add a catalytic amount of concentrated sulfuric acid to the mixture

(approximately 8% by mass can be effective).[8]
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Reaction Conditions: Heat the mixture to reflux. The optimal reaction temperature is typically

around 130°C to achieve high yields while minimizing the potential for polymerization of the

vinyl ester.[8][9]

Monitoring: The progress of the reaction can be monitored using gas chromatography (GC)

to determine the consumption of reactants and the formation of vinyl butyrate.

Work-up: Once the reaction is complete, cool the mixture to room temperature. Wash the

crude product with a saturated sodium bicarbonate solution to neutralize the acid catalyst,

followed by washing with brine.

Purification: Dry the organic layer over an anhydrous drying agent (e.g., magnesium sulfate).

The final product can be purified by fractional distillation under reduced pressure to isolate

the vinyl butyrate.

The following diagram illustrates the experimental workflow for this synthesis protocol.
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Caption: Experimental Workflow for Vinyl Butyrate Synthesis.

Applications and Reactivity
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Vinyl butyrate is a versatile monomer used in the production of polymers and resins.[1] Its

primary application is in the synthesis of copolymers, where it enhances properties such as

flexibility and adhesion in coatings and adhesives.[1] The vinyl group is highly reactive and can

undergo polymerization, especially when exposed to heat or light.[1] This reactivity also makes

it a useful intermediate in various organic syntheses and as an acyl donor in enzymatic

reactions.[9]

Safety and Handling
Vinyl butyrate is a flammable liquid and a fire and explosion hazard.[10] Vapors may form

explosive mixtures with air.[5] It can cause irritation to the skin, eyes, and respiratory system.[1]

[10] Proper personal protective equipment (PPE), including eye shields, gloves, and a suitable

respirator, should be used when handling this chemical. It should be stored in a cool, well-

ventilated area away from sources of ignition and oxidizing agents.[10] Containers should be

grounded and bonded during transfer to prevent static discharge.[10] Stabilizers like 4-

methoxyphenol (MEHQ) are often added to prevent polymerization during storage.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://nj.gov/health/eoh/rtkweb/documents/fs/2000.pdf
https://www.benchchem.com/product/b105384#vinyl-butyrate-molecular-formula-and-structure
https://www.benchchem.com/product/b105384#vinyl-butyrate-molecular-formula-and-structure
https://www.benchchem.com/product/b105384#vinyl-butyrate-molecular-formula-and-structure
https://www.benchchem.com/product/b105384#vinyl-butyrate-molecular-formula-and-structure
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b105384?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b105384?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

